Cas no 749208-62-6 ((S)-3-(trifluoromethyl)piperidine)

• Product Name: (S)-3-(trifluoromethyl)piperidine
• CAS No: 749208-62-6
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• MDL: MFCD11975307
• CID: 561390
• PubChem ID: 7062692
• Update Time: 2025-05-20

(S)-3-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,3-(trifluoromethyl)-, (3S)-
• Piperidine, 3-(trifluoromethyl)-, (3S)- (9CI)
• (3S)-3-(Trifluoromethyl)piperidine
• (S)-3-(trifluoromethyl)piperidine
• FK-0737
• SCHEMBL16776488
• Piperidine,3-(trifluoromethyl)-,hydrochloride(1:1),(3S)-
• AKOS005063692
• Piperidine,3-(trifluoromethyl)-,(3S)-
• MFCD11975307
• CS-0183310
• 749208-62-6
• JOHFJTBDUSVGQB-YFKPBYRVSA-N
• EN300-345258
• G79798

• MDL： MFCD11975307
• Inchi： 1S/C6H10F3N/c7-6(8,9)5-2-1-3-10-4-5/h5,10H,1-4H2/t5-/m0/s1
• InChI Key： JOHFJTBDUSVGQB-YFKPBYRVSA-N
• SMILES： FC([C@@H]1CNCCC1)(F)F

Computed Properties

• Exact Mass: 153.07653381g/mol
• Monoisotopic Mass: 153.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Additional information on (S)-3-(trifluoromethyl)piperidine

Compound CAS No.749208-62-6: (S)-3-(Trifluoromethyl)Piperidine

The compound CAS No.749208-62-6, also known as (S)-3-(trifluoromethyl)piperidine, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a nitrogen atom in the ring. The presence of a trifluoromethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the importance of (S)-3-(trifluoromethyl)piperidine in drug discovery and development. The chirality of this compound, as indicated by the (S) configuration, plays a critical role in its biological activity. Enantiomers often exhibit different pharmacokinetic profiles and therapeutic effects, making this compound a promising candidate for enantioselective synthesis and asymmetric catalysis.

The synthesis of (S)-3-(trifluoromethyl)piperidine involves advanced methodologies such as organocatalysis and transition metal-catalyzed reactions. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the trifluoromethylated piperidine framework with high efficiency and selectivity. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in pharmaceuticals and agrochemicals.

In terms of applications, (S)-3-(trifluoromethyl)piperidine has shown potential in the development of novel bioactive molecules. Its ability to act as a chiral building block enables the construction of complex molecular architectures with desired stereochemistry. Recent research has demonstrated its utility in synthesizing ligands for metalloenzymes, which are essential for catalytic processes in biotechnology.

Moreover, the trifluoromethyl group imparts lipophilicity and stability to the molecule, making it suitable for use in drug delivery systems. The fluorinated moiety also enhances bioavailability and reduces metabolic degradation, which are critical factors in drug design. These properties have led to its exploration in the development of anti-inflammatory agents, antiviral drugs, and anticancer therapies.

From an environmental perspective, (S)-3-(trifluoromethyl)piperidine has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have developed sustainable methods using renewable feedstocks and green solvents to minimize the environmental footprint of its production. These advancements align with global efforts to promote eco-friendly chemistry and reduce waste generation.

In conclusion, CAS No.749208-62-6, or (S)-3-(trifluoromethyl)piperidine, is a versatile compound with wide-ranging applications in organic synthesis, pharmacology, and biotechnology. Its unique structural features and chiral properties make it an invaluable tool for researchers aiming to develop innovative solutions across various industries.